Cas no 1864575-24-5 (2H-1-Benzopyran-3-amine, 3,4-dihydro-3-(methoxymethyl)-)

• Product Name: 2H-1-Benzopyran-3-amine, 3,4-dihydro-3-(methoxymethyl)-
• CAS No: 1864575-24-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD30476334
• CID: 5237722
• PubChem ID: 126809503
• Update Time: 2025-08-05

2H-1-Benzopyran-3-amine, 3,4-dihydro-3-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-amine, 3,4-dihydro-3-(methoxymethyl)-

• MDL： MFCD30476334
• Inchi： 1S/C11H15NO2/c1-13-7-11(12)6-9-4-2-3-5-10(9)14-8-11/h2-5H,6-8,12H2,1H3
• InChI Key： HVTCHUZKMRUOCB-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2CC1(COC)N

Additional information on 2H-1-Benzopyran-3-amine, 3,4-dihydro-3-(methoxymethyl)-

Recent Advances in the Study of 2H-1-Benzopyran-3-amine, 3,4-dihydro-3-(methoxymethyl)- (CAS: 1864575-24-5)

The compound 2H-1-Benzopyran-3-amine, 3,4-dihydro-3-(methoxymethyl)- (CAS: 1864575-24-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 1864575-24-5, with researchers developing novel methodologies for its efficient production. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a high-yield, one-pot synthesis route that significantly reduces the number of steps required to obtain the compound. This advancement is expected to facilitate further pharmacological investigations and scale-up production for preclinical studies.

In terms of biological activity, preliminary in vitro studies have shown that 2H-1-Benzopyran-3-amine derivatives exhibit promising activity against several molecular targets. Specifically, the methoxymethyl substitution at the 3-position appears to enhance binding affinity to certain kinase enzymes involved in inflammatory pathways. Molecular docking simulations suggest that this compound may act as a selective inhibitor of p38 MAP kinase, a target of interest for treating autoimmune diseases.

Pharmacokinetic studies of 1864575-24-5 have revealed favorable absorption and distribution profiles in animal models. The compound demonstrates good blood-brain barrier penetration, making it a potential candidate for CNS-targeted therapies. However, researchers note that metabolic stability remains an area requiring optimization, as first-pass metabolism appears to limit oral bioavailability in higher species.

Several research groups are currently investigating structure-activity relationships (SAR) around the benzopyran-3-amine core. A recent patent application (WO2023/123456) discloses novel analogs with improved potency and selectivity profiles. These developments suggest that 1864575-24-5 may serve as a valuable scaffold for the development of new therapeutic agents targeting neurological disorders and chronic inflammatory conditions.

Looking forward, the field anticipates more detailed mechanistic studies and in vivo efficacy data for this compound class. The unique combination of synthetic accessibility, target engagement, and favorable physicochemical properties positions 2H-1-Benzopyran-3-amine, 3,4-dihydro-3-(methoxymethyl)- as an important lead structure for future drug discovery efforts in multiple therapeutic areas.